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Introduction

Ethyltrimethylammonium chloride (ETAC), a quaternary ammonium compound (QAC),
possesses a uniqgue combination of properties that make it a compound of interest in various
scientific and industrial applications. Its structure, featuring a central positively charged nitrogen
atom bonded to three methyl groups and one ethyl group, imparts surfactant and antimicrobial
characteristics.[1] This technical guide provides an in-depth overview of the core
physicochemical properties of ethyltrimethylammonium chloride, detailed experimental
protocols for its synthesis and characterization, and a visualization of its antimicrobial
mechanism. All quantitative data is presented in structured tables for clarity and comparative
analysis.

Physicochemical Properties

The physicochemical properties of ethyltrimethylammonium chloride are summarized below.
It is important to note that while some data are readily available, specific experimental values
for properties such as boiling point and vapor pressure are not consistently reported in the
literature.

Table 1: General and Physical Properties of
Ethyltrimethylammonium Chloride
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Property Value Source(s)
Molecular Formula C5H14CIN [1]
Molecular Weight 123.62 g/mol [1]
CAS Number 27697-51-4 [1]
Appearance White crystals [2]
Melting Point 200 °C [2]
Boiling Point Data not available [3]
Density 1.0 g/cm3 [2]
Vapor Pressure Data not available [3]

Table 2: Solubility and Partition Coefficient of
Ethultri hyl . ~hlorid

Property Value/Description

Source(s)

Solubility in Water Water soluble; Highly soluble

[2]14]

Soluble in polar protic solvents
(e.g., ethanol, methanol) and
polar aprotic solvents (e.g.,
Solubility in Organic Solvents DMSO, DMF). Moderate to low
solubility in solvents of
intermediate polarity (e.g.,

acetone).

[4]115]

LogP (Octanol-Water Partition
. -2.2835
Coefficient)

[3]

Table 3: Acid-Base Properties of
Ethyltrimethylammonium Chloride

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.smolecule.com/products/s572820
https://www.smolecule.com/products/s572820
https://www.smolecule.com/products/s572820
https://www.tradeindia.com/products/ethyl-trimethylammonium-chloride-c3666965.html
https://www.tradeindia.com/products/ethyl-trimethylammonium-chloride-c3666965.html
https://m.molbase.com/moldata/2489164.html
https://www.tradeindia.com/products/ethyl-trimethylammonium-chloride-c3666965.html
https://m.molbase.com/moldata/2489164.html
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.tradeindia.com/products/ethyl-trimethylammonium-chloride-c3666965.html
https://www.solubilityofthings.com/ethyltrimethylammonium
https://www.solubilityofthings.com/ethyltrimethylammonium
https://www.benchchem.com/pdf/Solubility_of_Triethylmethylammonium_chloride_in_organic_solvents.pdf
https://m.molbase.com/moldata/2489164.html
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value/Description Source(s)

Not applicable (quaternary
pKa ammonium salt with no acidic N/A

proton)

Experimental Protocols

The following sections detail the methodologies for the synthesis of ethyltrimethylammonium
chloride and the determination of its key physicochemical properties. These protocols are
adapted from established methods for quaternary ammonium compounds.

Synthesis of Ethyltrimethylammonium Chloride via
Direct Alkylation

This protocol describes the synthesis of ethyltrimethylammonium chloride from
trimethylamine and an ethylating agent, such as ethyl chloride.[1]

Materials:

« Trimethylamine (solution in a suitable solvent, e.g., water or ethanol)
o Ethyl chloride (gas or liquid)

e Anhydrous acetone

e Anhydrous diethyl ether

¢ Round-bottom flask with a magnetic stirrer and reflux condenser

e Ice bath

Procedure:

e In a well-ventilated fume hood, dissolve trimethylamine in anhydrous acetone in the round-
bottom flask.

e Cool the solution in an ice bath.
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Slowly bubble ethyl chloride gas through the solution or add liquid ethyl chloride dropwise
with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature.
Gently reflux the mixture for several hours to ensure the reaction proceeds to completion.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature. The product may
precipitate out of the solution.

If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under
reduced pressure to induce precipitation.

Wash the crude product with anhydrous diethyl ether to remove any unreacted starting
materials.

Dry the purified ethyltrimethylammonium chloride under vacuum.
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Reaction Setup
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Workflow for the synthesis of ethyltrimethylammonium chloride.
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Determination of Melting Point

The melting point can be determined using a standard melting point apparatus.
Materials:

o Ethyltrimethylammonium chloride sample

o Capillary tubes

e Melting point apparatus

Procedure:

o Ensure the ethyltrimethylammonium chloride sample is dry and finely powdered.
o Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.

» Heat the block at a moderate rate initially.

e As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C
per minute.

e Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). This
range is the melting point.

Determination of Solubility

A general method for determining the solubility of a quaternary ammonium salt in various
solvents is the isothermal equilibrium method.

Materials:
o Ethyltrimethylammonium chloride

e Selected solvents (e.g., water, ethanol, acetone)
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Vials with screw caps

Shaking incubator or magnetic stirrer at a constant temperature

Analytical balance

Centrifuge

Syringe filters
Procedure:

e Add an excess amount of ethyltrimethylammonium chloride to a known volume or mass of
the solvent in a vial.

o Seal the vial and place it in a shaking incubator or on a magnetic stirrer at a constant
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
 After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to
remove any suspended particles.

» Determine the concentration of ethyltrimethylammonium chloride in the supernatant using
a suitable analytical method, such as gravimetric analysis (evaporation of the solvent) or a
guantitative analytical technique like potentiometric titration.[6][7]

o Calculate the solubility in g/100 mL or other appropriate units.

Potentiometric Titration for Quantification

This method can be used for the quantitative analysis of ethyltrimethylammonium chloride,
for example, in determining its concentration in a solution for solubility studies.[6][7]

Materials:

o Ethyltrimethylammonium chloride solution

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://academic.oup.com/jaoac/article-pdf/93/5/1542/32422728/jaoac1542.pdf
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://academic.oup.com/jaoac/article-pdf/93/5/1542/32422728/jaoac1542.pdf
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standardized sodium lauryl sulfate (SLS) solution (anionic surfactant)

» Potentiometric titrator with an ion-selective electrode (surfactant or nitrate electrode) and a
reference electrode (e.g., Ag/AgCl).

» pH meter and buffer solutions

Procedure:

Pipette a known volume of the ethyltrimethylammonium chloride solution into a beaker.

« If necessary, adjust the pH of the solution according to the electrode manufacturer's
recommendations.

¢ Immerse the ion-selective and reference electrodes in the solution.

« Titrate the solution with the standardized SLS solution, recording the potential (mV) as a
function of the titrant volume.

e The endpoint of the titration is determined from the inflection point of the titration curve.

o Calculate the concentration of ethyltrimethylammonium chloride based on the volume of
SLS solution required to reach the endpoint.

Antimicrobial Mechanism of Action

Ethyltrimethylammonium chloride, as a quaternary ammonium compound, exerts its
antimicrobial effect primarily through the disruption of microbial cell membranes.[1][8] The
positively charged nitrogen atom is key to this mechanism.

The general mechanism involves the following steps:

e Adsorption: The cationic head of the ethyltrimethylammonium chloride molecule is
electrostatically attracted to the negatively charged components of the microbial cell surface.

e Penetration: The hydrophobic ethyl and methyl groups facilitate the penetration of the
molecule into the lipid bilayer of the cell membrane.
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+ Membrane Disruption: The insertion of the QAC molecules disrupts the ordered structure of
the cell membrane, leading to increased permeability.

o Leakage of Cellular Contents: The compromised membrane allows for the leakage of
essential intracellular components, such as ions, metabolites, and nucleic acids.

o Cell Death: The loss of cellular integrity and essential components ultimately leads to cell
death.

Ethyltrimethylammonium Chloride (Cationic) Negatively Charged Microbial Cell Surface

Electrostatic Adsorption

Hydrophobic Interaction and Penetration of Lipid Bilayer

:

Disruption of Cell Membrane Integrity

:

Increased Membrane Permeability

:

Leakage of Intracellular Components

Cell Death
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Antimicrobial mechanism of ethyltrimethylammonium chloride.

Applications in Research and Drug Development

The properties of ethyltrimethylammonium chloride make it a valuable compound in several
areas of research and development:

» Antimicrobial Agent: It is effective against a broad spectrum of bacteria and fungi, making it a
candidate for use in disinfectants and antiseptics.[1]

o Surfactant: Its amphiphilic nature allows it to be used as a surfactant in various formulations.

[1]

» Polymer Chemistry: It can serve as a monomer in the synthesis of cationic polymers and
hydrogels for applications in drug delivery and biomaterials.[1]

Conclusion

Ethyltrimethylammonium chloride is a quaternary ammonium compound with distinct
physicochemical properties that underpin its utility as an antimicrobial agent and surfactant.
While a comprehensive set of experimentally determined properties is not fully available in the
public domain, this guide provides the core known data, adaptable experimental protocols, and
a clear visualization of its mechanism of action to support researchers, scientists, and drug
development professionals in their work with this compound. Further experimental validation of
some of its physical properties is warranted to build a more complete profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyltrimethylammonium Chloride: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095326#ethyltrimethylammonium-chloride-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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